Chloroacetaldehyde

Specification

• Description: Chloroacetaldehyde, also known as 2-chloroethanal or CH2CLCHO, belongs to the class of organic compounds known as organochlorides. Organochlorides are compounds containing a chemical bond between a carbon atom and a chlorine atom. Chloroacetaldehyde exists as a liquid, soluble (in water), and a very weakly acidic compound (based on its pKa). Chloroacetaldehyde has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Chloroacetaldehyde participates in a number of enzymatic reactions. In particular, Chloroacetaldehyde and 3-dechloroethylifosfamide can be biosynthesized from cyclophosphamide; which is catalyzed by the enzyme cytochrome P450 3A4. In addition, Chloroacetaldehyde, 3-dechloroethylifosfamide, and 2-dechloroethylifosfamide can be biosynthesized from ifosfamide; which is catalyzed by the enzymes cytochrome P450 3A4, cytochrome P450 3A5, and cytochrome P450 2B6. In humans, chloroacetaldehyde is involved in the ifosfamide metabolism pathway, the cyclophosphamide action pathway, the ifosfamide action pathway, and the cyclophosphamide metabolism pathway. Chloroacetaldehyde is a potentially toxic compound.; Chloroacetaldehyde is acetaldehyde substituted at C-2 by chlorine. It derives from an acetaldehyde.; 2-chloroethanal appears as a clear colorless liquid with a pungent odor. Flash point about 190°F. Corrosive to skin and mucous membranes. It is very toxic by inhalation.
• CAS No.: 107-20-0
• Molecular Formula: C2H3ClO; ClCH2CHO; C2H3ClO
• Molecular Weight: 78.5 g/mol
• IUPAC Name: 2-chloroacetaldehyde
• Standard InChI: InChI=1S/C2H3ClO/c3-1-2-4/h2H,1H2
• Standard InChI Key: QSKPIOLLBIHNAC-UHFFFAOYSA-N
• SMILES: C(C=O)Cl
• Canonical SMILES: C(C=O)Cl
• Boiling Point: 185 °F at 760 mm Hg (NTP, 1992); 85.5 °C; 85-100 °C (40% solution); 186°F
• Colorform: Colorless liquid [Note: Typically found as a 40% aqueous solution]
• Flash Point: 190 °F (NTP, 1992); 190 °F (87.7 °C) CLOSED CUP; 88 °C c.c.; 190°F (40% solution)
• Melting Point: 3 °F (USCG, 1999); -16.3 °C; -16.3°C; 16 °C (40% solution); 3°F (40% solution); -3°F (40% solution)